Cas no 927801-62-5 (N1-{thieno3,2-cpyridin-4-yl}ethane-1,2-diamine)

• Product Name: N1-{thieno3,2-cpyridin-4-yl}ethane-1,2-diamine
• CAS No: 927801-62-5
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 1975564
• PubChem ID: 17750554
• Update Time: 2025-05-27

N1-{thieno3,2-cpyridin-4-yl}ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-thieno[3,2-c]pyridin-4-ylethane-1,2-diamine
• 1,2-Ethanediamine, N1-thieno[3,2-c]pyridin-4-yl-
• 4-(2-Aminoethyl)aminothieno[3,2-c]pyridine
• N-(Thieno[3,2-c]pyridin-4-yl)ethane-1,2-diamine
• T56 BS GNJ FM2Z
• LogP
• 927801-62-5
• N'-thieno[3,2-c]pyridin-4-ylethane-1,2-diamine
• AKOS009556833
• N1-(Thieno[3,2-c]pyridin-4-yl)ethane-1,2-diamine
• F2167-4912
• N1-{thieno[3,2-c]pyridin-4-yl}ethane-1,2-diamine
• starbld0046468
• N1-{thieno3,2-cpyridin-4-yl}ethane-1,2-diamine

• Inchi： 1S/C9H11N3S/c10-3-5-12-9-7-2-6-13-8(7)1-4-11-9/h1-2,4,6H,3,5,10H2,(H,11,12)
• InChI Key： SEBRYONAZZFUBU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CN=C2NCCN

Computed Properties

• Exact Mass: 193.06736854Da
• Monoisotopic Mass: 193.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.324
• Boiling Point: 407.2°C at 760 mmHg
• Flash Point: 200.1°C
• Refractive Index: 1.731
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N1-{thieno3,2-cpyridin-4-yl}ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1-{thieno3,2-cpyridin-4-yl}ethane-1,2-diamine

Recent Advances in the Study of 927801-62-5 and N1-{thieno[3,2-c]pyridin-4-yl}ethane-1,2-diamine in Chemical Biology and Medicine

The compound 927801-62-5, a chemical entity with the systematic name N1-{thieno[3,2-c]pyridin-4-yl}ethane-1,2-diamine, has recently emerged as a subject of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a thienopyridine core linked to an ethylenediamine moiety, presents unique structural features that make it a promising scaffold for drug discovery and biological probe development.

Recent studies have focused on the synthesis and characterization of 927801-62-5 derivatives, particularly exploring their potential as kinase inhibitors. The thienopyridine core has demonstrated excellent binding properties to various kinase ATP-binding sites, while the ethylenediamine side chain offers opportunities for structural modification to enhance selectivity and potency. Several research groups have reported successful optimization of this scaffold, achieving nanomolar inhibitory activity against specific kinase targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structure-activity relationship (SAR) of N1-{thieno[3,2-c]pyridin-4-yl}ethane-1,2-diamine derivatives against a panel of cancer-related kinases. The lead compound from this series showed remarkable selectivity for FLT3 and c-KIT kinases, with IC50 values of 8.2 nM and 12.7 nM respectively. The study also revealed that subtle modifications to the ethylenediamine moiety could significantly alter the compound's kinase inhibition profile.

The pharmacological potential of 927801-62-5 derivatives extends beyond oncology. A recent publication in ACS Chemical Neuroscience reported that structurally optimized analogs of this compound exhibited potent activity as dopamine D3 receptor partial agonists, suggesting potential applications in neurological disorders. The unique thienopyridine scaffold appears to confer favorable blood-brain barrier penetration properties, making it particularly valuable for CNS-targeted drug development.

From a chemical biology perspective, the 927801-62-5 scaffold has proven valuable as a versatile platform for probe development. Researchers have successfully conjugated this core structure with various reporter groups, including fluorescent tags and affinity labels, creating powerful tools for target identification and validation studies. The compound's stability under physiological conditions and its compatibility with common bioconjugation techniques make it particularly attractive for these applications.

Current challenges in the field include further improving the metabolic stability of 927801-62-5 derivatives and reducing potential off-target effects. Several research groups are employing structure-based drug design approaches and molecular modeling to address these issues. Recent computational studies have provided valuable insights into the binding modes of these compounds, facilitating more rational design of next-generation derivatives.

The future research directions for N1-{thieno[3,2-c]pyridin-4-yl}ethane-1,2-diamine derivatives appear promising, with ongoing clinical trials for some optimized compounds expected to report results in 2024. Additionally, novel applications in areas such as infectious diseases and autoimmune disorders are being explored, further expanding the potential impact of this chemical scaffold in biomedical research.